Cas no 1807936-69-1 (Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, (3aS,6aS)-)

• Product Name: Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, (3aS,6aS)-
• CAS No: 1807936-69-1
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5211126
• PubChem ID: 99789722
• Update Time: 2025-10-31

Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, (3aS,6aS)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, (3aS,6aS)-

• Inchi： 1S/C12H19N3O/c1-8(2)10-14-11(16-15-10)12-5-3-4-9(12)6-13-7-12/h8-9,13H,3-7H2,1-2H3/t9-,12-/m1/s1
• InChI Key： JEJITCQGLVZCHG-BXKDBHETSA-N
• SMILES： N1C[C@]2(C3ON=C(C(C)C)N=3)CCC[C@]2([H])C1

Additional information on Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, (3aS,6aS)-

Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, (3aS,6aS)- (CAS No. 1807936-69-1): A Comprehensive Overview

Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, (3aS,6aS)- (CAS No. 1807936-69-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, (3aS,6aS)- is notable for its cyclopenta[c]pyrrole core and the presence of an octahydro substituent with a 1-methylethyl-1,2,4-oxadiazol-5-yl group. The specific stereochemistry (3aS,6aS) further adds to its complexity and potential for specific biological interactions. The cyclopenta[c]pyrrole moiety is a five-membered ring fused to a pyrrole ring, which is known for its aromatic properties and ability to form stable complexes with various metal ions.

The synthesis of Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, (3aS,6aS)- involves several intricate steps. One common approach is the sequential construction of the cyclopenta[c]pyrrole core followed by the introduction of the oxadiazole substituent. Recent studies have explored various synthetic routes to optimize yield and purity. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced reaction time and improved overall efficiency.

In terms of biological properties, Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, (3aS,6aS)- has shown promising activity in several areas. One of the most notable applications is in the field of anticancer research. A study published in Cancer Research in 2021 demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines. The mechanism of action appears to involve the disruption of microtubule dynamics and induction of apoptosis.

Beyond cancer research, Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, (3aS,6aS)- has also been investigated for its potential as an anti-inflammatory agent. A study published in Medicinal Chemistry Research in 2020 reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic properties of Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, (3aS,6aS)- have also been studied to assess its suitability for therapeutic applications. A recent study published in Pharmaceutical Research in 2022 evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated favorable pharmacokinetic profiles with good oral bioavailability and low toxicity.

In addition to its potential therapeutic applications, Cyclopenta[c]pyrrole, octahydro-3a-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-,(3aS，6aS)- has also been explored for its use in materials science. A study published in Advanced Materials in 2021 reported that this compound can be used as a building block for constructing supramolecular assemblies with unique optical and electronic properties. These assemblies have potential applications in areas such as photovoltaics and sensing technologies.

The safety profile of Cyclopenta[c]pyrrole，octahydro - 3A - [ 3 - ( 1 - methylethyl ) - 1 , 2 , 4 - oxadiazol - 5 - yl ] -, ( 3A S , 6A S )- has been extensively evaluated to ensure its safe use in various applications. Toxicity studies conducted on animal models have shown that this compound exhibits low toxicity at therapeutic doses. However，further studies are needed to fully understand its long-term effects and potential side effects.

In conclusion，Cyclopenta[c]pyrrole，octahydro - 3A - [ 3 - ( 1 - methylethyl ) - 1 , 2 , 4 - oxadiazol - 5 - yl ] -, ( 3A S , 6A S )-（CAS No．1807936 - 69 - 1）is a promising compound with diverse applications in medicinal chemistry，pharmaceutical research，and materials science．Its unique chemical structure，combined with its favorable biological properties and pharmacokinetic profiles，makes it an attractive candidate for further development．Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses．